Cas no 1361671-00-2 (3,2',3',6'-Tetrachlorobiphenyl-4-methanol)

• Product Name: 3,2',3',6'-Tetrachlorobiphenyl-4-methanol
• CAS No: 1361671-00-2
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4999523
• Update Time: 2025-06-03

3,2',3',6'-Tetrachlorobiphenyl-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,2',3',6'-Tetrachlorobiphenyl-4-methanol

• Inchi： 1S/C13H8Cl4O/c14-9-3-4-10(15)13(17)12(9)7-1-2-8(6-18)11(16)5-7/h1-5,18H,6H2
• InChI Key： WOLXTHRRHXUVTI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CO)C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2

Additional information on 3,2',3',6'-Tetrachlorobiphenyl-4-methanol

3,2',3',6'-Tetrachlorobiphenyl-4-methanol: A Comprehensive Overview

3,2',3',6'-Tetrachlorobiphenyl-4-methanol, also known by its CAS number 1361671-00-2, is a complex organic compound with significant applications in various scientific and industrial fields. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential uses in materials science, pharmacology, and environmental chemistry.

The molecular structure of 3,2',3',6'-Tetrachlorobiphenyl-4-methanol consists of two benzene rings connected by a single bond, with four chlorine atoms substituted at specific positions and a hydroxymethyl group (-CH₂OH) attached to the fourth position of one ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a subject of interest for researchers exploring its potential in various applications.

Recent studies have highlighted the importance of biphenyl derivatives like 3,2',3',6'-Tetrachlorobiphenyl-4-methanol in the development of advanced materials. For instance, research published in the Journal of Materials Chemistry has demonstrated that such compounds can serve as precursors for the synthesis of high-performance polymers and organic semiconductors. The presence of chlorine atoms in the molecule enhances its electron-withdrawing properties, which is crucial for applications in electronics and optoelectronics.

In addition to its material science applications, 3,2',3',6'-Tetrachlorobiphenyl-4-methanol has also been explored for its potential in pharmacology. A study conducted by researchers at the University of California revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurological disorders. While further research is needed to fully understand its therapeutic potential, these findings suggest that it could be a valuable lead compound in drug discovery efforts.

The synthesis of 3,2',3',6'-Tetrachlorobiphenyl-4-methanol involves a multi-step process that typically begins with the chlorination of biphenyl derivatives followed by selective substitution reactions to introduce the hydroxymethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the behavior and fate of CAS No. 1361671-00-2 in natural systems is crucial. Studies published in the ) have shown that this compound exhibits moderate persistence in aquatic environments but does not bioaccumulate significantly at present levels of exposure. However, ongoing monitoring is recommended to assess its long-term impact on ecosystems.

In conclusion, 3,2',3',6'-Tetrachlorobiphenyl-4-methanol, with its unique chemical structure and diverse applications, continues to be a focal point for scientific research across multiple disciplines. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both industrial and therapeutic innovations.